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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B7801535 Get Quote

The proper disposal of 1-Pentadecanol, a long-chain fatty alcohol, is a critical component of

laboratory safety and environmental responsibility. While some safety data sheets (SDS)

classify it as a non-hazardous substance, others indicate it may be harmful to aquatic life with

long-lasting effects.[1][2][3] This discrepancy necessitates a cautious approach, treating the

compound as a chemical waste to be managed through institutional environmental health and

safety (EH&S) protocols. Adherence to these procedures ensures compliance with local and

national regulations and minimizes environmental impact.

Key Data for 1-Pentadecanol
For quick reference, the following table summarizes the essential identification and hazard

information for 1-Pentadecanol.
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Property Data

Chemical Name 1-Pentadecanol

CAS Number 629-76-5

Physical State Solid (White to Off-White)[3][4]

Hazard Classification

Varies by source: - MilliporeSigma: Not a

hazardous substance or mixture. - Chem

Service: Not classified as hazardous.[2] - DC

Chemicals: Harmful if swallowed; Very toxic to

aquatic life with long-lasting effects.[1] - TCI

America: May cause long-lasting harmful effects

to aquatic life.[3]

Primary Disposal Route

Collection for disposal by a licensed chemical

waste management facility.[1][4] Prohibited from

drain or trash disposal.[5][6]

Step-by-Step Disposal Protocol for 1-Pentadecanol
This protocol provides a standardized procedure for the safe handling and disposal of 1-
Pentadecanol waste in a laboratory setting. The guiding principle is to prevent its release into

the environment by avoiding drain or solid waste disposal.

Step 1: Waste Identification and Segregation
Identify: Clearly identify the waste as "1-Pentadecanol."

Segregate: Do not mix 1-Pentadecanol waste with other waste streams, especially

incompatible materials like strong oxidizing agents.[7][8] Keep it in its original container

whenever possible.

Step 2: Container Selection and Labeling
Select Container: Use a chemically compatible, non-reactive container with a secure, tightly

closing lid. Plastic is often preferred for chemical waste storage.[5][7]
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Label Correctly: Affix a hazardous waste tag to the container as soon as waste is first added.

The label must include:

The full chemical name: "1-Pentadecanol"

The words "Hazardous Waste"

An accurate indication of the hazards (e.g., "Potential Ecotoxicity")

The date accumulation started.

Step 3: Accumulation and Storage
Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA).[5][7] This area must be at or near the point of generation.

Keep Container Closed: The waste container must remain closed at all times, except when

adding waste.[5][9] This prevents spills and the release of any potential vapors.

Storage Conditions: Keep the container in a cool, dry, and well-ventilated location, away from

heat sources.[1][4]

Step 4: Arranging for Disposal
Consult Institutional Policy: Familiarize yourself with your institution's specific chemical waste

management guidelines.[5][10]

Request Pickup: Once the container is full or you no longer intend to add to it, submit a

chemical waste collection request to your institution's EH&S department.[5][9]

Do Not Dispose Improperly: Never dispose of 1-Pentadecanol by pouring it down the drain

or placing it in the regular trash.[5] The potential for aquatic toxicity makes drain disposal

particularly risky.[1][3]

Step 5: Empty Container Management
Decontaminate: If the original container is to be disposed of as regular trash, it must be

completely empty, with as little residue as possible.
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Deface Labels: All chemical and hazard labels on the empty container must be thoroughly

defaced or removed before it is discarded.[9]

Remove Cap: The cap should be removed from the empty, defaced container before placing

it in the appropriate recycling or trash receptacle, as per institutional guidelines.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Pentadecanol waste in a laboratory environment.
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Start: 1-Pentadecanol Waste Generated

Consult SDS and
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Collect in a Labeled,
Compatible Container

Yes (Recommended)

Improper Disposal:
Drain or Trash
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Request Pickup from
EH&S for Proper Disposal

End: Waste Disposed by
Licensed Facility
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Caption: Decision workflow for 1-Pentadecanol disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7801535?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC45125.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10089%20English%20SDS%20US.pdf
https://www.tcichemicals.com/US/en/p/P0036
https://www.chemicalbook.com/msds/1-pentadecanol.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b7801535#1-pentadecanol-proper-disposal-procedures
https://www.benchchem.com/product/b7801535#1-pentadecanol-proper-disposal-procedures
https://www.benchchem.com/product/b7801535#1-pentadecanol-proper-disposal-procedures
https://www.benchchem.com/product/b7801535#1-pentadecanol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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